Cas no 82820-75-5 (N1-Benzyl-3-chloro-2,2-dimethylpropanamide)

N1-Benzyl-3-chloro-2,2-dimethylpropanamide is a synthetic organic compound featuring a benzyl-substituted amide core with a chloro and dimethylpropyl moiety. Its structural design offers stability and reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of the chloro group enhances electrophilic properties, facilitating further functionalization, while the dimethyl substitution contributes to steric hindrance, influencing selectivity in reactions. This compound is particularly useful in the development of bioactive molecules due to its balanced lipophilicity and modular reactivity. Suitable for controlled amidation and alkylation processes, it serves as a versatile building block in medicinal chemistry and specialty chemical applications.
N1-Benzyl-3-chloro-2,2-dimethylpropanamide structure
82820-75-5 structure
Product Name:N1-Benzyl-3-chloro-2,2-dimethylpropanamide
CAS No:82820-75-5
MF:C12H16ClNO
MW:225.714542388916
CID:2131758
PubChem ID:2774813
Update Time:2025-06-06

N1-Benzyl-3-chloro-2,2-dimethylpropanamide Chemical and Physical Properties

Names and Identifiers

    • N1-Benzyl-3-chloro-2,2-dimethylpropanamide
    • N-benzyl beta-chloro-alpha,alpha-dimethylpropionamide
    • DTXSID501216085
    • N-benzyl-3-chloro-2,2-dimethylpropanamide
    • 82820-75-5
    • DB-371289
    • 2-(Chloromethyl)-2-methyl-N-(phenylmethyl)propanamide
    • AKOS009159019
    • Inchi: 1S/C12H16ClNO/c1-12(2,9-13)11(15)14-8-10-6-4-3-5-7-10/h3-7H,8-9H2,1-2H3,(H,14,15)
    • InChI Key: KGRNLUHSVAKWTK-UHFFFAOYSA-N
    • SMILES: ClCC(C)(C)C(NCC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 225.0920418g/mol
  • Monoisotopic Mass: 225.0920418g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 29.1

N1-Benzyl-3-chloro-2,2-dimethylpropanamide Pricemore >>

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